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These application notes provide a comprehensive overview of the use of the broadly
neutralizing antibody (bNAb) 10-1074 for the quantification and characterization of the latent
HIV-1 reservoir. Detailed protocols for key experimental assays are provided to facilitate the
application of this potent antibody in HIV cure research.

Introduction

The eradication of HIV-1 is hindered by the persistence of a latent viral reservoir in resting
CD4+ T cells. Accurate quantification and characterization of this reservoir are critical for the
development of curative strategies. The broadly neutralizing antibody 10-1074, which targets
the V3 glycan supersite on the HIV-1 envelope protein, has emerged as a valuable tool for both
therapeutic intervention and as a laboratory reagent to probe the latent reservoir.[1][2] This
document outlines the mechanism of action of 10-1074, summarizes key quantitative data from
clinical studies, and provides detailed protocols for its use in quantifying the replication-
competent HIV reservoir.

Mechanism of Action of 10-1074
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10-1074 is a potent human IgG1 monoclonal antibody that neutralizes a broad range of HIV-1
strains by binding to a conserved epitope at the base of the V3 loop and surrounding glycans
on the viral envelope spike protein.[2][3] This binding prevents the virus from entering and
infecting CD4+ T cells.[4] Beyond direct neutralization, 10-1074 can engage the host immune
system through its Fc region, potentially leading to the elimination of infected cells via antibody-
dependent cellular cytotoxicity (ADCC).[1][4]

Signaling Pathway and Mechanism of Action of 10-1074

HIV-1 Virion
HIV-1 EXpresses Envelope Spike (gp120/gp41)
V3 Loop & Glycans .
Al mediates entry

binds to
Target & Infected Cells
preventsentryinto ______------ s

10-1074/;9‘;041
; LENCED
10-1074 bNAb 9pSIMZES Infected CD4+ T Cell & g

Click to download full resolution via product page

Caption: Mechanism of action of 10-1074 in HIV-1 neutralization and clearance of infected

cells.

Quantitative Data Summary

Clinical trials have provided valuable quantitative data on the in vivo activity of 10-1074. These
data are crucial for designing and interpreting experiments aimed at HIV reservoir

quantification.
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Parameter Value Study Population Reference
Pharmacokinetics
Half-life (t1/2) in HIV- _
) o 12.8 days HIV-infected adults [1112]
infected individuals
Half-life (t1/2) in _

24.0 days Uninfected adults [11[2]

uninfected individuals

Antiviral Activity (30

mg/kg single infusion)

Mean viral load )
] 1.52 log10 copies/mL
reduction

Viremic adults with
10-1074-sensitive [1]

virus

2-17 weeks (in
Time to viral rebound combination with

ART-suppressed
adults during [5]

3BNC117) treatment interruption

In Vitro Neutralization
Mean IC80 (Clade B

) 0.13 pg/mL N/A [1]
pseudoviruses)
Mean IC80 (Primary
) 0.67 pg/mL N/A [1]
isolates)
Reservoir Sensitivity

) ART-suppressed

(Geometric Mean 0.093 - 0.243 pg/mL [6]

IC80)

individuals

Experimental Protocols

Quantitative Viral Outgrowth Assay (QVOA)

The QVOA is the gold-standard assay for measuring the frequency of latently infected cells

capable of producing replication-competent virus. 10-1074 can be incorporated into this assay

to assess the susceptibility of the outgrowth virus to neutralization.
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Objective: To quantify the frequency of replication-competent HIV-1 proviruses in resting CD4+
T cells and to determine their sensitivity to 10-1074.

Materials:

Peripheral blood mononuclear cells (PBMCs) from an HIV-infected individual on suppressive
antiretroviral therapy (ART).

CD4+ T Cell Isolation Kit (negative selection).

RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS),
penicillin/streptomycin, and L-glutamine.

Phytohemagglutinin (PHA).

Interleukin-2 (IL-2).

Irradiated allogeneic PBMCs from an HIV-negative donor.

CD4-depleted PBMCs from an HIV-negative donor.

96-well cell culture plates.

p24 ELISA kit.

10-1074 antibody.

Protocol:

« |solation of Resting CD4+ T Cells:

o Isolate PBMCs from whole blood by Ficoll-Paque density gradient centrifugation.

o Enrich for resting CD4+ T cells by negative selection using a commercially available kit.

e Cell Plating and Activation:

o Perform a limiting dilution of the resting CD4+ T cells in a 96-well plate. A typical starting
dilution is 1 x 106 cells/well, with five-fold serial dilutions.
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o Add 1 x 106 irradiated allogeneic PBMCs to each well.

o Stimulate the cells with PHA (1 ug/mL) in the presence of IL-2 (100 U/mL).

e Co-culture and Viral Outgrowth:
o After 24 hours, wash the cells to remove PHA.
o Resuspend the cells in fresh media containing IL-2.

o Add 2 x 105 CD4-depleted PBMCs from an HIV-negative donor to each well to serve as
targets for viral spread.

o Neutralization with 10-1074:

o For parallel assessment of neutralization sensitivity, add 10-1074 to a duplicate set of
plates at a final concentration of 1-10 pg/mL.

o Maintain the cultures for 14-21 days, performing a half-media change every 3-4 days.
o Detection of Viral Outgrowth:
o Atday 14 and 21, collect supernatant from each well.

o Measure the concentration of p24 antigen in the supernatant using a p24 ELISA kit. A well
is considered positive if the p24 concentration is above the limit of detection.

» Calculation of Infectious Units Per Million (IUPM) Cells:

o Use a maximum likelihood method to calculate the frequency of latently infected cells
(IUPM) based on the number of p24-positive wells at each cell dilution.

QVOA Experimental Workflow
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Caption: Workflow for the Quantitative Viral Outgrowth Assay (QVOA).
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TZM-bl Neutralization Assay

This assay is used to determine the concentration of 10-1074 required to inhibit viral entry by
50% or 80% (IC50/1C80).

Objective: To measure the neutralizing activity of 10-1074 against specific HIV-1 isolates or
pseudoviruses.

Materials:

TZM-bl cells (HeLa cell line expressing CD4, CCR5, and CXCR4, and containing Tat-
inducible luciferase and [3-galactosidase reporter genes).

o DMEM medium supplemented with 10% FBS, penicillin/streptomycin.
e HIV-1 pseudovirus or infectious molecular clone.

e 10-1074 antibody.

o 96-well flat-bottom cell culture plates.

e Luciferase assay reagent.

e Luminometer.

Protocol:

o Cell Plating:

o Seed TZM-bl cells in a 96-well plate at a density of 1 x 104 cells/well and incubate
overnight.

e Antibody Dilution and Virus Preparation:
o Prepare serial dilutions of 10-1074.

o Dilute the HIV-1 pseudovirus stock to a concentration that yields a high signal-to-noise
ratio in the luciferase assay.
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Neutralization Reaction:

o In a separate plate, mix the diluted virus with the serially diluted 10-1074 antibody and
incubate for 1 hour at 37°C.

Infection of TZM-bl Cells:

o Remove the media from the TZM-bl cells and add the virus-antibody mixture.

o Incubate for 48 hours at 37°C.

Luciferase Assay:

o After 48 hours, lyse the cells and measure luciferase activity using a luminometer.

Data Analysis:

o Calculate the percentage of neutralization for each antibody concentration relative to the
virus-only control.

o Determine the IC50 and IC80 values by fitting the data to a dose-response curve.

Concluding Remarks

The broadly neutralizing antibody 10-1074 is a powerful tool for the study of the latent HIV-1
reservoir. The protocols and data presented in these application notes provide a framework for
researchers to utilize 10-1074 in their efforts to quantify, characterize, and ultimately eliminate
the viral reservoir. The emergence of resistant variants highlights the importance of using 10-
1074 in combination with other bNAbs or therapeutic agents for a more effective HIV cure
strategy.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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